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Compound of Interest

3-Acetyl-3-chlorodihydrofuran-
2(3H)-one

Cat. No.: B141962

Compound Name:

An In-depth Technical Guide to 3-Acetyl-3-chlorodihydrofuran-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetyl-3-chlorodihydrofuran-2(3H)-one, with the CAS Number 2986-00-7, is a versatile
heterocyclic intermediate of significant interest in the fields of pharmaceutical and agrochemical
synthesis.[1][2] Its chemical structure, featuring a reactive acyl chloride and a lactone ring,
makes it a valuable building block for the construction of more complex molecular
architectures. This guide provides a comprehensive overview of its chemical properties,
synthesis, and applications. The compound is also known by several synonyms, including a-
Acetyl-a-chloro-y-butyrolactone and 2-Acetyl-2-chlorobutyrolactone.[1][3]

Physicochemical Properties

The key physicochemical properties of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one are
summarized in the table below. This data is essential for its handling, storage, and application
in various chemical reactions.
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Property Value Reference
CAS Number 2986-00-7 [11[2][4][5]
Molecular Formula CeH7ClO3 [11[6]114]
Molecular Weight 162.57 g/mol [1114]

Colorless to yellow liquid or

Appearance . . .

low melting point solid
Density 1.325-1.33 g/cm3 (at 15 °C) [1][4]15]
Melting Point 2.2-3.0°C [31141[5]

N _ 54-55 °C (at 0.1 Torr); 306.1
Boiling Point [11[4115]
°C (at 760 mmHg)

Flash Point 147.8 °C [1]

N Slightly soluble in Chloroform
Solubility [4]
and Methanol

Storage Store at -20°C, dry and sealed [31[7]

Synthesis and Experimental Protocols

The synthesis of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one is a critical process for its
application. A common method involves the chlorination of its precursor, 3-acetyldihydrofuran-
2(3H)-one (also known as a-acetyl-y-butyrolactone).

General Synthesis Workflow

The synthesis can be conceptually broken down into the formation of a salt from the starting
lactone, followed by chlorination.
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Step 1: Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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